2-benzyl-6-(thiophen-2-yl)-2,3-dihydropyridazin-3-one
Overview
Description
2-Benzyl-6-(thiophen-2-yl)-2,3-dihydropyridazin-3-one, also known as BTD, is an organic compound belonging to the pyridazinone family. It is a heterocyclic compound, which means that it contains two or more different elements in a ring structure. BTD has a wide variety of applications in the scientific research field, including its use in biochemical and physiological studies, as well as its potential to act as a drug target. This article will provide an overview of BTD, including its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and possible future directions.
Scientific Research Applications
2-benzyl-6-(thiophen-2-yl)-2,3-dihydropyridazin-3-one has been used in a variety of scientific research applications, including biochemical and physiological studies. It has been used as a model compound to study the interaction between small molecules and proteins, as well as to investigate the effects of drugs on various biological systems. Additionally, 2-benzyl-6-(thiophen-2-yl)-2,3-dihydropyridazin-3-one has been used to study the effects of environmental toxins on cells and organisms, and to identify potential drug targets.
Mechanism of Action
The exact mechanism of action of 2-benzyl-6-(thiophen-2-yl)-2,3-dihydropyridazin-3-one is not yet fully understood. However, it is believed to interact with proteins and other molecules in the cell, leading to changes in their function and structure. Additionally, 2-benzyl-6-(thiophen-2-yl)-2,3-dihydropyridazin-3-one has been shown to inhibit the activity of certain enzymes, which can lead to changes in the cell’s metabolism.
Biochemical and Physiological Effects
2-benzyl-6-(thiophen-2-yl)-2,3-dihydropyridazin-3-one has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, which can lead to changes in the cell’s metabolism. Additionally, 2-benzyl-6-(thiophen-2-yl)-2,3-dihydropyridazin-3-one has been shown to interact with proteins and other molecules in the cell, leading to changes in their function and structure. Furthermore, 2-benzyl-6-(thiophen-2-yl)-2,3-dihydropyridazin-3-one has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer properties.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-benzyl-6-(thiophen-2-yl)-2,3-dihydropyridazin-3-one in lab experiments is its relatively low cost and ease of synthesis. Additionally, 2-benzyl-6-(thiophen-2-yl)-2,3-dihydropyridazin-3-one is a relatively stable compound, which makes it suitable for use in biochemical and physiological studies. However, there are some limitations to using 2-benzyl-6-(thiophen-2-yl)-2,3-dihydropyridazin-3-one in lab experiments. For example, its mechanism of action is not yet fully understood, and its effects on biological systems are not yet fully characterized.
Future Directions
There are a variety of possible future directions for 2-benzyl-6-(thiophen-2-yl)-2,3-dihydropyridazin-3-one research. These include further investigations into its mechanism of action, its potential use as a drug target, and its effects on different biological systems. Additionally, further research could be conducted into the potential therapeutic applications of 2-benzyl-6-(thiophen-2-yl)-2,3-dihydropyridazin-3-one, such as its use as an anti-inflammatory, anti-oxidant, or anti-cancer agent. Additionally, further research could be conducted into the potential environmental applications of 2-benzyl-6-(thiophen-2-yl)-2,3-dihydropyridazin-3-one, such as its use as a pollutant-degrading agent. Finally, further research could be conducted into the potential industrial applications of 2-benzyl-6-(thiophen-2-yl)-2,3-dihydropyridazin-3-one, such as its use as a catalyst or as a component of polymers.
Synthesis Methods
2-benzyl-6-(thiophen-2-yl)-2,3-dihydropyridazin-3-one can be synthesized through a multi-step process that involves the reaction of 2-benzyl-2,3-dihydropyridazin-3-one with thiophen-2-yl bromide. The reaction is conducted in the presence of a base such as potassium carbonate, and the product is then isolated using recrystallization. The synthesized 2-benzyl-6-(thiophen-2-yl)-2,3-dihydropyridazin-3-one is a white crystalline solid with a melting point of about 130°C.
properties
IUPAC Name |
2-benzyl-6-thiophen-2-ylpyridazin-3-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2OS/c18-15-9-8-13(14-7-4-10-19-14)16-17(15)11-12-5-2-1-3-6-12/h1-10H,11H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VNSVMDFYWWUKPT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C(=O)C=CC(=N2)C3=CC=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-benzyl-6-(thiophen-2-yl)pyridazin-3(2H)-one | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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